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Compound of Interest

Compound Name: 3,3-Dimethoxybutan-2-one

Cat. No.: B1329833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and reactivity of 3,3-Dimethoxybutan-2-one (CAS No. 21983-72-2). The

information is intended for researchers, scientists, and professionals in drug development and

other chemical industries who may use this compound as a solvent, reagent, or building block

in organic synthesis.

Core Chemical Properties
3,3-Dimethoxybutan-2-one, also known as diacetyl mono-dimethyl acetal, is a colorless liquid

with a fruity odor.[1] It is characterized by the presence of both a ketone and an acetal

functional group, making it a versatile intermediate in various chemical transformations. This

compound is soluble in many organic solvents but has limited solubility in water.[1]

Physicochemical Data
The following table summarizes the key physicochemical properties of 3,3-Dimethoxybutan-2-
one.
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Property Value Reference

Molecular Formula C₆H₁₂O₃ [2][3]

Molecular Weight 132.16 g/mol [3][4]

CAS Number 21983-72-2 [2]

Appearance Clear, colorless liquid [1]

Boiling Point 145-146 °C

Density 0.987 g/mL at 25 °C

Refractive Index (n20/D) 1.407

Flash Point 45 °C (113 °F) [4]

Solubility
Soluble in organic solvents,

sparingly soluble in water.
[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3,3-Dimethoxybutan-
2-one.

Spectrum Type Key Features

¹H NMR Consistent with the structure.

¹³C NMR Data available from various sources.

Infrared (IR)
Characteristic peaks for C=O and C-O

stretching.

Mass Spectrometry (MS)
Provides fragmentation patterns for structural

elucidation.

Raman Complementary vibrational data to IR.
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A common method for the synthesis of 3,3-Dimethoxybutan-2-one involves the reaction of

2,3-butanedione with trimethyl orthoformate.

Experimental Protocol: Synthesis from 2,3-Butanedione
Materials:

2,3-Butanedione

Trimethyl orthoformate

p-Toluenesulfonic acid (catalyst)

Potassium carbonate

Anhydrous diethyl ether

Anhydrous sodium sulfate

Procedure:

To a solution of 2,3-butanedione in anhydrous diethyl ether, add trimethyl orthoformate and a

catalytic amount of p-toluenesulfonic acid at room temperature under an inert atmosphere.

Stir the reaction mixture at room temperature for 24 hours.

Quench the reaction by adding potassium carbonate and stir for an additional hour.

Filter the mixture and wash the solid with anhydrous diethyl ether.

Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The crude product can be purified by distillation to yield pure 3,3-Dimethoxybutan-2-one.
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Synthesis of 3,3-Dimethoxybutan-2-one

Reactants

Conditions

2,3-Butanedione

Reaction Mixture

Trimethyl orthoformate

p-Toluenesulfonic acid (catalyst)

Room Temperature, 24h

Quenching with K₂CO₃ Aqueous Workup Distillation 3,3-Dimethoxybutan-2-one

Click to download full resolution via product page

A flowchart illustrating the synthesis of 3,3-Dimethoxybutan-2-one.

Chemical Reactivity and Applications
3,3-Dimethoxybutan-2-one serves as a versatile building block in organic synthesis. Its

ketone and protected ketone functionalities allow for a range of chemical transformations.

Conversion to 3-Methoxy-but-3-en-2-one
One notable reaction is its conversion to 3-Methoxy-but-3-en-2-one, a useful enol ether.

Experimental Protocol: Synthesis of 3-Methoxy-but-3-en-2-one

Materials:

3,3-Dimethoxybutan-2-one

Diisopropylethylammonium tosylate (catalyst)
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Procedure:

Heat 3,3-Dimethoxybutan-2-one with a catalytic amount of diisopropylethylammonium

tosylate at 165 °C.

The reaction proceeds via elimination of methanol.

Monitor the reaction progress by an appropriate method (e.g., TLC or GC).

Upon completion, the product, 3-Methoxy-but-3-en-2-one, can be isolated and purified by

distillation.

Conversion to 3-Methoxy-but-3-en-2-one

3,3-Dimethoxybutan-2-one

Elimination of Methanol

Diisopropylethylammonium tosylate 165 °C

3-Methoxy-but-3-en-2-one

Click to download full resolution via product page

Reaction pathway for the synthesis of 3-Methoxy-but-3-en-2-one.

Safety and Handling
3,3-Dimethoxybutan-2-one is a flammable liquid and vapor. It may cause skin and eye

irritation.[1] Appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat, should be worn when handling this chemical. Work should be conducted in a

well-ventilated area or a fume hood. Store in a cool, dry, and well-ventilated place away from

sources of ignition.

Conclusion
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3,3-Dimethoxybutan-2-one is a valuable compound in organic synthesis with well-defined

chemical and physical properties. The experimental protocols provided in this guide offer a

starting point for its synthesis and further chemical transformations. As with any chemical

reagent, proper safety precautions are paramount during its handling and use. Further

research into its reactivity may unveil new synthetic applications, contributing to the fields of

medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

